N-(4-anilinophenyl)-4-ethoxy-3-nitrobenzamide

• IUPAC Name: N-(4-anilinophenyl)-4-ethoxy-3-nitrobenzamide
• InChI: InChI=1S/C21H19N3O4/c1-2-28-20-13-8-15(14-19(20)24(26)27)21(25)23-18-11-9-17(10-12-18)22-16-6-4-3-5-7-16/h3-14,22H,2H2,1H3,(H,23,25)
• InChI Key: VOQIZFGQGLFYCD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)NC3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol

Description

N-(4-anilinophenyl)-4-ethoxy-3-nitrobenzamide, commonly known as ANE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ANE is a member of the benzamide family and is widely used in research for its unique properties and mechanisms of action.

Mechanism of Action

The mechanism of action of ANE is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in the inflammatory response. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, leading to their destruction.
Biochemical and Physiological Effects:
ANE has been found to exhibit a range of biochemical and physiological effects in various studies. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation and pain. ANE has also been found to inhibit the growth and proliferation of cancer cells, leading to their destruction.

Advantages and Limitations for Lab Experiments

ANE has several advantages as a research tool, including its potent anti-inflammatory and anti-cancer properties, as well as its ease of synthesis and purification. However, ANE also has several limitations, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for research on ANE. One area of interest is the development of ANE-based drugs for the treatment of inflammatory diseases and cancer. Another area of interest is the investigation of the mechanisms of action of ANE and its potential interactions with other drugs and compounds. Additionally, further studies are needed to determine the optimal dosage and administration of ANE for various applications.

Scientific Research Applications

ANE has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases. ANE has also shown promising results in the treatment of certain types of cancer, including breast and lung cancer.